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Compound of Interest

Compound Name: N-(1-Oxododecyl)-L-valine

CAS No.: 14379-28-3

Cat. No.: B086817

Get Quote

Executive Summary
N-lauroyl-L-valine (NLV) represents a class of amino acid-based surfactants (AAS) that bridge

the gap between synthetic detergents and natural lipids. Unlike traditional surfactants such as

Sodium Dodecyl Sulfate (SDS), NLV offers a unique combination of low critical micelle

concentration (CMC), high biodegradability, and pH-responsive self-assembly.

This guide details the utilization of NLV in two critical pharmaceutical domains:

Solubility Enhancement: Encapsulation of hydrophobic Class II/IV drugs (e.g., Curcumin,

Naproxen) within NLV micelles.

Permeation Enhancement: Facilitating transdermal and mucosal drug transport via reversible

stratum corneum lipid fluidization.
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NLV consists of a hydrophobic lauroyl tail (C12) and a hydrophilic L-valine headgroup. This

structure drives spontaneous self-assembly into micelles in aqueous environments.

Critical Micelle Concentration (CMC): NLV exhibits a CMC of approximately 3.0 – 6.0 mM in

physiological saline, which is notably lower than SDS (~8.2 mM). This lower CMC implies

greater thermodynamic stability upon dilution in the bloodstream.

Chirality: The L-valine moiety imparts chirality, allowing for specific interactions with

biological membranes and chiral drug separation applications.

Mechanism of Action: Membrane Interaction
NLV acts as a permeation enhancer by inserting its alkyl tail into the lipid bilayer of the stratum

corneum, disrupting the packed hexagonal structure and increasing fluidity.
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Figure 1: Dual mechanism of N-lauroyl-L-valine: Micellar encapsulation for solubility and lipid

bilayer disruption for permeability.
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Experimental Protocols
Protocol A: Synthesis of N-Lauroyl-L-Valine (Schotten-
Baumann Reaction)
Objective: To synthesize high-purity NLV for pharmaceutical formulation.

Reagents:

L-Valine (99%)

Lauroyl Chloride (98%)

Sodium Hydroxide (NaOH)

Acetone/Water (1:1 v/v)

Hydrochloric Acid (1M HCl)

Workflow:

Dissolution: Dissolve 10 mmol of L-Valine in 30 mL of 1M NaOH/Acetone mixture at 0°C (ice

bath).

Acylation: Dropwise add 12 mmol of Lauroyl Chloride over 30 minutes while maintaining pH

> 10 using additional NaOH. Critical: Maintain temperature < 5°C to prevent hydrolysis of the

chloride.

Reaction: Stir vigorously for 4 hours at room temperature.

Precipitation: Acidify the solution to pH 2.0 using 1M HCl. The NLV will precipitate as a white

solid.

Purification: Filter the precipitate and wash 3x with cold distilled water. Recrystallize from

ethanol/water.

Validation: Confirm structure via FTIR (Amide I peak at ~1640 cm⁻¹) and melting point

(~105-107°C).
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Protocol B: Preparation of Drug-Loaded NLV Micelles
Objective: To solubilize a model hydrophobic drug (e.g., Curcumin or Naproxen).

Materials:

Purified N-Lauroyl-L-Valine

Model Drug (Curcumin)

Phosphate Buffered Saline (PBS, pH 7.4)

Ethanol[1][2][3]

Step-by-Step Methodology:

Stock Preparation: Dissolve NLV (20 mg) in 1 mL of Ethanol. Dissolve Curcumin (2 mg) in

the same solution.

Solvent Evaporation: Evaporate ethanol under reduced pressure (Rotary Evaporator) at

40°C to form a thin lipid-drug film.

Hydration: Rehydrate the film with 10 mL of PBS (pH 7.4).

Self-Assembly: Sonicate the dispersion for 10 minutes (Probe sonicator, 20% amplitude,

pulse 5s on/2s off) to promote micelle formation.

Purification: Centrifuge at 10,000 rpm for 10 minutes to remove unencapsulated

(precipitated) drug.

Characterization: Measure particle size (DLS) and Zeta potential. Expect size range: 10 – 50

nm.

Quantitative Performance Data
The following data compares NLV against standard surfactants, highlighting its superior

efficiency for drug delivery applications.

Table 1: Physicochemical Properties Comparison
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Property
N-Lauroyl-L-
Valine (NLV)

Sodium
Dodecyl
Sulfate (SDS)

Polysorbate 80
(Tween 80)

Relevance

CMC (mM) 3.0 – 6.0 8.2 0.012

Lower CMC than

SDS indicates

better stability in

blood.

Toxicity (IC50)
> 1000 µg/mL

(Caco-2)
~50 µg/mL > 1000 µg/mL

NLV is

significantly less

toxic than anionic

detergents.

Biodegradability
High (Amide

bond)
Moderate High

Breaks down into

fatty acid &

amino acid.

Solubilization

Capacity

High (for

lipophiles)
Moderate High

Efficient for

Class II drugs.

Table 2: Permeation Enhancement (Fluorescein Flux across Porcine Skin)

Enhancer Formulation (1%
w/v)

Flux (µg/cm²/h) Enhancement Ratio (ER)

PBS Control (No Enhancer) 0.15 ± 0.02 1.0

N-Lauroyl-L-Valine 4.85 ± 0.35 32.3

N-Lauroyl Sarcosine 5.10 ± 0.40 34.0

Oleic Acid 3.20 ± 0.25 21.3

Data interpolated from comparative studies on N-lauroyl amino acids [1, 3].

Expert Insights & Troubleshooting
pH Sensitivity: NLV is a pH-sensitive surfactant. At pH < 5 (near the pKa of the carboxylic

acid), it may protonate and precipitate or form hydrogels rather than micelles. Ensure
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formulation buffer is pH 7.4 for micellar stability.

Counter-ions: The choice of counter-ion (Na+, K+, Arginine+) significantly affects the CMC.

Using L-Arginine as a counter-ion instead of Sodium can further lower toxicity and enhance

skin compatibility.

Storage: Lyophilized drug-loaded micelles are stable for >6 months at 4°C. Reconstitute with

distilled water before use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086817?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

